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Compound of Interest

Compound Name: 2-Ethylbutyryl chloride

Cat. No.: B1582483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Ethylbutyryl chloride (CAS No. 2736-

40-5), a key chemical intermediate. This document outlines its chemical and physical

properties, safety information, and a representative synthetic protocol.

Chemical and Physical Properties
2-Ethylbutyryl chloride is a clear, colorless liquid.[1] Its key physical and chemical properties

are summarized in the table below for easy reference and comparison.
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Property Value Source

CAS Number 2736-40-5 [1][2][3]

Molecular Formula C₆H₁₁ClO [1][2][3]

Molecular Weight 134.60 g/mol [2][4][5]

Appearance Clear colorless liquid [1][2]

Boiling Point 137-139 °C [1][4][6]

Density 0.982 g/mL at 25 °C [1][4][6]

Refractive Index n20/D 1.425 [1][4][5]

Flash Point 35 °C (95 °F) - closed cup [1][4]

Water Solubility Reacts with water [1][2][6]

Safety and Handling Information
2-Ethylbutyryl chloride is a flammable and corrosive material that requires careful handling in

a laboratory setting.[7][8][9] Appropriate personal protective equipment (PPE), including face

shields, gloves, and respiratory protection, should be used.[4]
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Hazard Information Details Source

Signal Word Danger [4][5]

GHS Pictograms Flammable, Corrosive [7]

Hazard Statements

H226: Flammable liquid and

vaporH314: Causes severe

skin burns and eye damage

[4][5][7]

Precautionary Statements

P210, P233, P240, P280,

P303+P361+P353,

P305+P351+P338

[4][5]

Storage

Store in a flammable liquid

storage area. Keep container

tightly closed in a dry and well-

ventilated place.

[1][9]

Experimental Protocol: Synthesis of 2-Ethylbutyryl
Chloride
The following is a representative procedure for the synthesis of 2-Ethylbutyryl chloride from

2-ethylbutyric acid. This method is adapted from a general procedure for the synthesis of acyl

chlorides using thionyl chloride.[10]

Materials:

2-Ethylbutyric acid

Thionyl chloride (SOCl₂)

Distillation apparatus

Heating mantle

Separatory funnel

Gas absorption trap
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Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place

thionyl chloride (1.2 equivalents).

Slowly add 2-ethylbutyric acid (1 equivalent) from the dropping funnel to the thionyl chloride

with stirring. The reaction is exothermic and will evolve hydrogen chloride and sulfur dioxide

gas, which should be directed to a gas trap.

After the addition is complete, heat the reaction mixture to reflux for 1-2 hours to ensure the

reaction goes to completion.

After reflux, arrange the apparatus for distillation.

Distill the crude 2-Ethylbutyryl chloride from the reaction mixture. The fraction boiling

between 137-139 °C should be collected.[1]

The final product should be a clear, colorless liquid and should be stored under anhydrous

conditions to prevent hydrolysis.

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis and purification of 2-
Ethylbutyryl chloride.
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Figure 1. Synthesis and Purification Workflow
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Caption: Figure 1. Synthesis and Purification Workflow

Chemical Reactivity and Applications
This diagram illustrates the core reactivity of 2-Ethylbutyryl chloride as an acyl chloride and

its subsequent application in chemical synthesis.
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Figure 2. Reactivity and Applications
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Caption: Figure 2. Reactivity and Applications

Applications in Research and Development
2-Ethylbutyryl chloride serves as a versatile building block in organic synthesis. Its primary

utility lies in its function as an acylating agent. It has been specifically noted for its use in the

synthesis of bicyclic thiophene derivatives, which are of interest in medicinal chemistry and

materials science.[1] The reactivity of the acyl chloride group allows for the introduction of the

2-ethylbutanoyl moiety into various molecular scaffolds, enabling the exploration of structure-

activity relationships in drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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